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Compound of Interest

Compound Name: 2-Bromo-5-methylphenol

Cat. No.: B088109

An In-depth Technical Guide to 2-Bromo-5-methylphenol

This guide provides a comprehensive overview of 2-Bromo-5-methylphenol, a significant
chemical intermediate in organic synthesis and pharmaceutical research.[1] It covers its
chemical identity, physicochemical properties, synthesis protocols, applications, and safety and
handling procedures, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

2-Bromo-5-methylphenol, also known by its synonyms 6-Bromo-m-cresol and 6-Bromo-3-
methylphenol, is a brominated derivative of m-cresol.[2][3] Its chemical structure and properties
make it a versatile building block in the synthesis of more complex molecules.[1]

Table 1: Chemical Identifiers for 2-Bromo-5-methylphenol

Identifier Value

IUPAC Name 2-Bromo-5-methylphenol
CAS Number 14847-51-9[2][4][5]
Molecular Formula C7H7BrO[2][3][5]

6-Bromo-m-cresol, 6-Bromo-3-methylphenol,

Synonyms
Phenol, 2-bromo-5-methyl-[2][3]
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Table 2: Physicochemical Properties of 2-Bromo-5-methylphenol

Property Value

Molecular Weight 187.03 g/mol [5][6][7]

Appearance Off-white cryst(.;llline solid or dark brown to very
dark brown solid[3]

Melting Point 62 °C[2]

Boiling Point 206-208 °C @ 731 Torr[2]

Solubility Slightly soluble in Chloroform and DMSO[3]

pKa 8.54 + 0.10 (Predicted)[3]

Density 1.3839 g/cm?3 (Rough Estimate)[2]

Synthesis of 2-Bromo-5-methylphenol

The synthesis of 2-Bromo-5-methylphenol can be achieved through various methods. One
common approach is the direct bromination of 5-methylphenol (m-cresol).[4][8] An alternative,
well-documented method involves a Sandmeyer-type reaction starting from 6-Amino-m-cresol.

[8]

Experimental Protocol: Synthesis from 6-Amino-m-
cresol[8]

This protocol details the synthesis via diazotization of an amino group followed by substitution
with bromine.

Materials:
e 6-Amino-m-cresol (5.0 g, 41 mmol)
e 48% Hydrobromic acid (HBr) (22 ml total)

e Sodium nitrite (NaNO2) (2.8 g, 41 mmol)
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o Copper(l) bromide (CuBr) (6.4 g, 22 mmol)
o Water

e Ice chips

o Ether

e Magnesium sulfate (MgSOa)

 Silica gel

o Hexanes/Ethyl acetate (98:2)

Procedure:

o Diazotization: An ice-cooled mixture of 6-amino-m-cresol (5.0 g, 41 mmol) and 48%
hydrobromic acid (17 ml, 200 mmol) is prepared. A solution of sodium nitrite (2.8 g, 41 mmol)
in 5 ml of water is added rapidly with stirring, ensuring the temperature is maintained below
10°C by adding ice chips.[8]

o Sandmeyer Reaction: The resulting diazonium salt solution is added in portions over 30
minutes to a boiling mixture of copper(l) bromide (6.4 g, 22 mmol) and 48% hydrobromic
acid (5 ml).[8]

o Reflux and Extraction: The reaction mixture is refluxed for an additional 30 minutes. After
cooling, the mixture is extracted twice with 100 ml of ether.[8]

 Purification: The combined ether extracts are washed with water, dried over magnesium
sulfate, and the solvent is evaporated. The residue is purified by chromatography on silica
gel using a 98:2 hexanes/ethyl acetate eluent to yield 2-Bromo-5-methylphenol as an oil
(1.6 g, 20% vyield).[8]
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Step 1: Diazotization

6-Amino-m-cresol +
48% HBr

Stirring in ice bath

Y

Add NaNO:2 solution
(keep temp < 10°C)

Step 2: Sandmeyer Reaction

A
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Diazonium Salt Solution CUBT + 48% HBr
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Y

Reflux for 30 min

Proceed to

Step 3: Work-u[; 'and Purification

Cool and Extract
with Ether

Y

Wash with Water,
Dry over MgSOa

Y

Evaporate Solvent

Y

Silica Gel Chromatography
(98:2 Hexanes/EtOAc)

2-Bromo-5-methylphenol
(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-5-methylphenol from 6-Amino-m-cresol.
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Applications in Research and Development

Brominated phenols are crucial intermediates in both organic synthesis and pharmaceutical
chemistry.[1] The presence of the bromine atom on the phenol ring modifies the molecule's
electronic properties, making 2-Bromo-5-methylphenol a versatile precursor for more
complex structures.[1]

e Cross-Coupling Reactions: It serves as a key building block in carbon-carbon bond-forming
reactions such as Suzuki, Stille, and Sonogashira couplings. These reactions are
fundamental in synthesizing a wide array of complex organic molecules.[1]

o Pharmaceutical Synthesis: The bromophenol motif is present in numerous natural products
and is a vital component in the synthesis of pharmaceuticals and agrochemicals.[1] The
ability to selectively introduce functionality via the bromine and hydroxyl groups allows
chemists to fine-tune molecular properties for desired biological activities.

Safety and Handling

Proper handling of 2-Bromo-5-methylphenol is essential to ensure laboratory safety. The
compound is classified as harmful if swallowed.[2]

Table 3: GHS Hazard and Precautionary Information for 2-Bromo-5-methylphenol
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Category Code Description
Hazard Statement H302 Harmful if swallowed.[2]
Avoid breathing
Precautionary - Prevention P261 dust/fume/gas/mist/vapours/sp

ray.[6]

Wash hands thoroughly after

P264 _

handling.[2][6]

Do not eat, drink or smoke
P270 ) )

when using this product.[2][6]

Use only outdoors or in a well-
pP271 .

ventilated area.[2][6]

Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[2][6]

Precautionary - Response

P301+P312

IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel

unwell.[2]

IF ON SKIN: Wash with plenty

P302+P352

of water.[2][6]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[2][6]
P330 Rinse mouth.[2][6]

Precautionary - Storage

P403+P233

Store in a well-ventilated
place. Keep container tightly
closed.[2][6]

P405

Store locked up.[2][6]

Precautionary - Disposal

P501

Dispose of contents/container

to an approved waste disposal
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plant.[2][6]

Handling Recommendations:

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (inspected prior to use), and tightly fitting safety goggles.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from
incompatible materials.[6]

» First Aid: In case of inhalation, move the victim to fresh air.[6] If skin contact occurs, wash off
with soap and plenty of water.[6] For eye contact, rinse with pure water for at least 15
minutes.[6] If swallowed, rinse mouth with water and seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ITUPAC name for 2-Bromo-5-methylphenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088109#iupac-name-for-2-bromo-5-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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